N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-1-isopropyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C18H24N4O2S2/c1-13(2)22-10-18(19-12-22)26(23,24)20-9-16(21(3)4)15-11-25-17-8-6-5-7-14(15)17/h5-8,10-13,16,20H,9H2,1-4H3
• InChI Key: NDJSVUZUASIGFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC(C2=CSC3=CC=CC=C32)N(C)C
• Molecular Formula: C18H24N4O2S2
• Molecular Weight: 392.5 g/mol

Description

N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-1-isopropyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H24N4O2S2 and its molecular weight is 392.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

One-Pot Synthesis of Heterocyclic Compounds : Research into the synthesis of related heterocyclic sulfonamides, including those with a benzo[b]thiophene moiety, has led to the development of one-pot synthesis methods. These methods efficiently produce imidazo[1,2-a]pyridin-3-ylsulfonamides and imidazo[2,1-b]thiazol-5-ylsulfonamides, indicating a versatile approach to creating a wide range of heterocyclic compounds for further pharmacological study (Rozentsveig et al., 2013).

Pharmacological Applications

Cardiac Electrophysiological Activity : Compounds structurally related to the one have been synthesized and shown to exhibit cardiac electrophysiological activity. These compounds, including N-substituted imidazolylbenzamides or benzene-sulfonamides, have demonstrated potency in vitro comparable to that of known class III agents, indicating their potential use in treating reentrant arrhythmias (Morgan et al., 1990).

Antitumor and Antibacterial Agents : Novel carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and related derivatives have been synthesized and shown significant in vitro activity against various cancer cell lines and bacterial strains. This research highlights the compound's potential applications in developing new antitumor and antibacterial agents (Hafez et al., 2017).

Mechanistic Insights and Biological Activity

Investigation of Tautomeric Behavior : The study of sulfonamide derivatives, including those with benzo[b]thiophene and imidazole moieties, has included investigations into their tautomeric behavior. Such research provides essential insights into the relationship between molecular conformation and pharmaceutical activity, potentially guiding the design of more effective therapeutic agents (Erturk et al., 2016).

Ocular Hypotensive Activity : Derivatives of benzo[b]thiophene-2-sulfonamide have been explored for their potential utility as topically active inhibitors of ocular carbonic anhydrase, useful in treating glaucoma. This research illustrates the compound's relevance in developing treatments for ocular conditions (Graham et al., 1989).